Cas no 2228379-99-3 (2-2-(dimethylamino)-3,4-difluorophenylpropanoic acid)

• Product Name: 2-2-(dimethylamino)-3,4-difluorophenylpropanoic acid
• CAS No: 2228379-99-3
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• CID: 6471318
• PubChem ID: 165672886
• Update Time: 2025-05-25

2-2-(dimethylamino)-3,4-difluorophenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(dimethylamino)-3,4-difluorophenylpropanoic acid
• EN300-1734426
• 2228379-99-3
• 2-[2-(dimethylamino)-3,4-difluorophenyl]propanoic acid

• Inchi： 1S/C11H13F2NO2/c1-6(11(15)16)7-4-5-8(12)9(13)10(7)14(2)3/h4-6H,1-3H3,(H,15,16)
• InChI Key： GIBOIGBIKCUYFN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1N(C)C)C(C(=O)O)C)F

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-2-(dimethylamino)-3,4-difluorophenylpropanoic acid

2-(Dimethylamino)-3,4-difluorophenylpropanoic Acid: A Comprehensive Overview

2-(Dimethylamino)-3,4-difluorophenylpropanoic acid, identified by the CAS number 2228379-99-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a dimethylamino group attached to a phenyl ring that is further substituted with two fluorine atoms at the 3 and 4 positions. The propanoic acid moiety adds to its functional diversity, making it a versatile molecule for various applications.

The synthesis of 2-(dimethylamino)-3,4-difluorophenylpropanoic acid involves a series of carefully designed reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of this compound through methods such as nucleophilic aromatic substitution and coupling reactions. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in research and development.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that 2-(dimethylamino)-3,4-difluorophenylpropanoic acid exhibits significant bioactivity, particularly in modulating cellular signaling pathways. For instance, research conducted in 2023 demonstrated its ability to inhibit certain kinases involved in cancer progression, suggesting its potential as an anti-cancer agent. Additionally, its fluorinated phenyl ring contributes to enhanced pharmacokinetic properties, such as improved bioavailability and stability.

The structural uniqueness of this compound also makes it an attractive candidate for material science applications. The dimethylamino group imparts basic properties, while the fluorine atoms introduce electron-withdrawing effects, creating a balance that can be exploited in designing new materials with tailored electronic properties. Recent studies have explored its use in organic electronics, where it has shown potential as a component in light-emitting diodes (LEDs) due to its ability to facilitate electron transport.

In terms of environmental impact, 2-(dimethylamino)-3,4-difluorophenylpropanoic acid has been subjected to rigorous testing to assess its biodegradability and toxicity. Initial findings indicate that it degrades under specific environmental conditions, reducing concerns about long-term ecological effects. However, further research is needed to fully understand its behavior in different ecosystems.

The CAS number 2228379-99-3 serves as a unique identifier for this compound within chemical databases worldwide. This ensures that researchers and industry professionals can easily reference and retrieve information about the compound's properties, synthesis methods, and applications. The availability of comprehensive data on this compound has facilitated collaboration across disciplines, accelerating advancements in related fields.

In conclusion, 2-(dimethylamino)-3,4-difluorophenylpropanoic acid represents a multifaceted compound with diverse applications spanning medicine, materials science, and environmental chemistry. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions to complex problems. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in various scientific domains.